Tert-butyl N-[[(2R,4S)-2-methylpiperidin-4-yl]methyl]carbamate

• IUPAC Name: tert-butyl N-[[(2R,4S)-2-methylpiperidin-4-yl]methyl]carbamate
• InChI: InChI=1S/C12H24N2O2/c1-9-7-10(5-6-13-9)8-14-11(15)16-12(2,3)4/h9-10,13H,5-8H2,1-4H3,(H,14,15)/t9-,10+/m1/s1
• InChI Key: GINLVFREZSGMHJ-ZJUUUORDSA-N
• Canonical SMILES: CC1CC(CCN1)CNC(=O)OC(C)(C)C
• Isomeric SMILES: C[C@@H]1C[C@H](CCN1)CNC(=O)OC(C)(C)C
• Molecular Formula: C12H24N2O2
• Molecular Weight: 228.33 g/mol

Description

Tert-butyl N-[[(2R,4S)-2-methylpiperidin-4-yl]methyl]carbamate, also known as Boc-4-amino-2,2-dimethyl-1,3-dioxolane, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism Of Action

The mechanism of action of Tert-butyl N-[[(2R,4S)-2-methylpiperidin-4-yl]methyl]carbamate2,2-dimethyl-1,3-dioxolane is not well understood. However, it is believed to exert its biological activities through the inhibition of key enzymes and proteins involved in various cellular processes.
Biochemical and Physiological Effects
Tert-butyl N-[[(2R,4S)-2-methylpiperidin-4-yl]methyl]carbamate2,2-dimethyl-1,3-dioxolane has been shown to have various biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It also exhibits antiviral activity by inhibiting the replication of viruses such as HIV and hepatitis C virus. Additionally, it has antibacterial activity against gram-positive bacteria.

Advantages And Limitations For Lab Experiments

Tert-butyl N-[[(2R,4S)-2-methylpiperidin-4-yl]methyl]carbamate2,2-dimethyl-1,3-dioxolane has several advantages for laboratory experiments. It is easy to synthesize, and its chemical and physical properties are well characterized. It is also stable under standard laboratory conditions. However, one of the limitations of Tert-butyl N-[[(2R,4S)-2-methylpiperidin-4-yl]methyl]carbamate2,2-dimethyl-1,3-dioxolane is its relatively low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

The potential applications of Tert-butyl N-[[(2R,4S)-2-methylpiperidin-4-yl]methyl]carbamate2,2-dimethyl-1,3-dioxolane in various fields of scientific research continue to be explored. Some of the future directions for research include:
1. Development of new synthetic methods for Tert-butyl N-[[(2R,4S)-2-methylpiperidin-4-yl]methyl]carbamate2,2-dimethyl-1,3-dioxolane and its derivatives.
2. Investigation of the mechanism of action of Tert-butyl N-[[(2R,4S)-2-methylpiperidin-4-yl]methyl]carbamate2,2-dimethyl-1,3-dioxolane and its derivatives.
3. Exploration of the potential applications of Tert-butyl N-[[(2R,4S)-2-methylpiperidin-4-yl]methyl]carbamate2,2-dimethyl-1,3-dioxolane in drug discovery and development.
4. Study of the pharmacokinetics and pharmacodynamics of Tert-butyl N-[[(2R,4S)-2-methylpiperidin-4-yl]methyl]carbamate2,2-dimethyl-1,3-dioxolane and its derivatives.
5. Evaluation of the toxicity and safety profile of Tert-butyl N-[[(2R,4S)-2-methylpiperidin-4-yl]methyl]carbamate2,2-dimethyl-1,3-dioxolane and its derivatives.
Conclusion
In conclusion, Tert-butyl N-[[(2R,4S)-2-methylpiperidin-4-yl]methyl]carbamate2,2-dimethyl-1,3-dioxolane is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is easy to synthesize, and its chemical and physical properties are well characterized. Its potential applications in drug discovery and development, as well as its antitumor, antiviral, and antibacterial activities, make it a promising compound for future research.

Synthesis Methods

Tert-butyl N-[[(2R,4S)-2-methylpiperidin-4-yl]methyl]carbamate2,2-dimethyl-1,3-dioxolane can be synthesized through a simple and efficient method. The synthesis involves the reaction of tert-butyl N-(2-hydroxyethyl)carbamate with 2,2-dimethyl-1,3-dioxolane-4-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) as a catalyst. The resulting product is then treated with hydrogen chloride gas to obtain the final product, Tert-butyl N-[[(2R,4S)-2-methylpiperidin-4-yl]methyl]carbamate2,2-dimethyl-1,3-dioxolane.

Scientific Research Applications

Tert-butyl N-[[(2R,4S)-2-methylpiperidin-4-yl]methyl]carbamate2,2-dimethyl-1,3-dioxolane has been extensively studied for its potential applications in various fields of scientific research. One of its primary applications is in the field of medicinal chemistry, where it is used as a building block for the synthesis of various biologically active molecules. It has been reported to possess antitumor, antiviral, and antibacterial activities.